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Compound of Interest

Compound Name: Amphotericin b

Cat. No.: B1667258

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Amphotericin B is paramount. This guide provides essential, step-by-
step safety and logistical information, from personal protective equipment (PPE) selection to
disposal procedures, to build a culture of safety and trust in your laboratory operations.

Quantitative Safety Data

While specific glove breakthrough time data for Amphotericin B is not readily available in the
searched literature, an Occupational Exposure Band (OEB) has been established. It is critical
to select gloves that have been tested according to the ASTM D6978 standard for handling
chemotherapy drugs and to consult the glove manufacturer for specific permeation data.

Parameter Value Source

Occupational Exposure Band

E: <0.01 mg/m3
(OEB)

Data not available for
Amphotericin B. Select gloves
tested to ASTM D6978

standard.

Glove Breakthrough Time

Personal Protective Equipment (PPE) Protocol
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Consistent and correct use of PPE is the most critical barrier to exposure. The following

protocol outlines the minimum PPE requirements for handling Amphotericin B.

Required PPE

Gloves: Double gloving with chemotherapy-resistant nitrile gloves is recommended.[2]
Gloves should meet the ASTM D6978 standard.[1]

Gown: A disposable, polyethylene-coated polypropylene gown or other laminate material
resistant to chemical permeation.[2]

Eye and Face Protection: Safety goggles and a face shield are necessary, especially when
there is a risk of splashes.[2][3]

Respiratory Protection: For handling the powdered form or when aerosols may be
generated, a NIOSH-approved respirator is required.[4]

Donning and Doffing Procedure

Proper technique in putting on and taking off PPE is crucial to prevent contamination.

Donning Sequence:

Perform hand hygiene.

Don the inner pair of gloves.

Don the gown, ensuring complete coverage.

Don the outer pair of gloves, ensuring the cuffs of the gown are tucked into the gloves.
Don eye and face protection.

Don respiratory protection, if required.

Doffing Sequence (to be performed in a designated area):

Remove the outer pair of gloves.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.uthsc.edu/research/safety/documents/sop-hazardous-drugs.pdf
https://www.accessdata.fda.gov/cdrh_docs/pdf10/K101436.pdf
https://www.uthsc.edu/research/safety/documents/sop-hazardous-drugs.pdf
https://www.uthsc.edu/research/safety/documents/sop-hazardous-drugs.pdf
https://www.england.nhs.uk/mids-east/wp-content/uploads/sites/7/2018/04/spillage-of-cytotoxic-and-anti-cancer-drugs.pdf
https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Remove the gown, turning it inside out as it is rolled down.

Remove eye and face protection.

Remove the inner pair of gloves.

Perform hand hygiene.

Operational Plan for Handling Amphotericin B

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Designated Handling Area

» All handling of Amphotericin B, especially the powder form, should be conducted in a
designated area, such as a chemical fume hood or a biological safety cabinet, to control
airborne particles.[2]

e The work surface should be covered with a disposable, plastic-backed absorbent pad. This
pad should be changed after each procedure or in the event of a spill.[4]

General Handling Practices

e Avoid the generation of dust when handling the powdered form.
e Do not eat, drink, or smoke in areas where Amphotericin B is handled.

e Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

 All containers of Amphotericin B should be clearly labeled with its hazards.[5]

Spill Management Protocol

Immediate and correct response to a spill is critical to contain the hazard. Spill kits should be
readily available in all areas where Amphotericin B is handled.

Spill Kit Contents

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.uthsc.edu/research/safety/documents/sop-hazardous-drugs.pdf
https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Two pairs of chemotherapy-tested gloves
e Impermeable gown and shoe covers

o Face shield or goggles

o NIOSH-approved respirator

» Absorbent, plastic-backed sheets or pads
e Disposable scoop and scraper

o Two sealable, thick plastic hazardous waste disposal bags with appropriate labels[6][7]

Spill Cleanup Procedure

For Small Spills (<5 mL or 5 g):[8]

Alert others in the area and restrict access.

e Don the appropriate PPE from the spill kit.

o Gently cover the spill with absorbent pads. For powders, carefully place a damp absorbent
pad over the spill to avoid aerosolizing the powder.[8]

e Use a scoop to collect the absorbed material and any broken glass.

o Place all contaminated materials into a designated hazardous waste bag.

o Clean the spill area twice with a detergent solution, followed by a final rinse with 70%
isopropyl alcohol.[8]

For Large Spills (>5 mL or 5 g):[3][8]

e Evacuate the area immediately.

o Alert others and secure the area to prevent entry.

o Contact the appropriate emergency response personnel for your institution.
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e Only trained personnel with appropriate respiratory protection should clean up large spills.

Disposal Plan

All materials contaminated with Amphotericin B must be disposed of as hazardous waste
according to institutional and regulatory guidelines.

Waste Segregation and Collection

o Sharps: Needles, syringes, and any broken glass contaminated with Amphotericin B should
be placed in a puncture-resistant sharps container specifically labeled for hazardous drug
waste.[4][5]

o Soft Waste: Contaminated PPE (gloves, gowns, etc.), absorbent pads, and other disposable
materials should be placed in a clearly labeled, leak-proof hazardous waste bag.[4][5] These
bags should be sealed when full.

Final Disposal

» All hazardous waste containers must be collected by trained personnel for final disposal.

o Follow all local, state, and federal regulations for the disposal of hazardous pharmaceutical
waste.[9]

Workflow for Safe Handling of Amphotericin B

The following diagram illustrates the key steps and decision points for the safe handling of
Amphotericin B from receipt to disposal.
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Caption: Workflow for the safe handling of Amphotericin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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